Cas no 116850-55-6 (4H-1,2,4-Triazole,4-methyl-3-(methylsulfinyl)-5-(2-thienyl)-)

• Product Name: 4H-1,2,4-Triazole,4-methyl-3-(methylsulfinyl)-5-(2-thienyl)-
• CAS No: 116850-55-6
• MF: C₈H₉N₃OS₂
• MW: 227.30655837059
• CID: 160214
• PubChem ID: 3088001
• Update Time: 2025-04-19

4H-1,2,4-Triazole,4-methyl-3-(methylsulfinyl)-5-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole,4-methyl-3-(methylsulfinyl)-5-(2-thienyl)-
• 4-methyl-3-methylsulfinyl-5-thiophen-2-yl-1,2,4-triazole
• 4-methyl-3-(methylsulfinyl)-5-(thiophen-2-yl)-4H-1,2,4-triazole
• DNRLTSGCWKCYLZ-UHFFFAOYSA-N
• 4-Methyl-3-(methylsulfinyl)-5-(2-thienyl)-4H-1,2,4-triazole
• SCHEMBL9524441
• 4H-1,2,4-Triazole, 4-methyl-3-(methylsulfinyl)-5-(2-thienyl)-
• 3-(Methanesulfinyl)-4-methyl-5-(thiophen-2-yl)-4H-1,2,4-triazole
• CHEMBL27498
• 3-(2-Thienyl)-4-methyl-5-methylsulfinyl-4H-1,2,4-triazole
• DTXSID60922178
• 116850-55-6

• Inchi： 1S/C8H9N3OS2/c1-11-7(6-4-3-5-13-6)9-10-8(11)14(2)12/h3-5H,1-2H3
• InChI Key： DNRLTSGCWKCYLZ-UHFFFAOYSA-N
• SMILES： S(C)(C1=NN=C(C2=CC=CS2)N1C)=O

Computed Properties

• Exact Mass: 227.01887
• Monoisotopic Mass: 227.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• Density: 1.55
• Boiling Point: 471.8°Cat760mmHg
• Flash Point: 239.1°C
• Refractive Index: 1.765
• PSA: 53.77